2-methylsulfonyl-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 2-methylsulfonyl-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C21H16N2O3S2/c1-28(25,26)19-12-5-4-10-17(19)20(24)23-21-22-18(13-27-21)16-11-6-8-14-7-2-3-9-15(14)16/h2-13H,1H3,(H,22,23,24)
• InChI Key: AGZIMUGZOBTGRW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H16N2O3S2
• Molecular Weight: 408.5 g/mol

Description

The compound “2-methylsulfonyl-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide” is a complex organic molecule that contains a benzamide moiety, a thiazole ring, and a naphthalene ring. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide moiety, a thiazole ring, and a naphthalene ring. The thiazole ring is a five-membered ring containing one sulfur atom and one nitrogen atom. Naphthalene is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings.

Chemical Reactions Analysis

Again, without specific studies or literature on this compound, it’s challenging to provide a detailed analysis of its chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many thiazole derivatives have been found to have diverse biological activities, including antimicrobial, antifungal, antiviral, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Thiazole derivatives are a topic of ongoing research due to their diverse biological activities. Future research may focus on synthesizing new thiazole derivatives and investigating their potential uses in medicine and other fields.